Potassium trifluoro(1H-inden-2-yl)borate

• Molecular Formula: C9H7BF3K
• Molecular Weight: 222.06 g/mol
• IUPAC Name: potassium;trifluoro(1H-inden-2-yl)boranuide
• InChI: InChI=1S/C9H7BF3.K/c11-10(12,13)9-5-7-3-1-2-4-8(7)6-9;/h1-5H,6H2;/q-1;+1
• InChI Key: LGWYDKDVKGJDCP-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC2=CC=CC=C2C1)(F)(F)F.[K+]

Description

Potassium trifluoro(1H-inden-2-yl)borate is a specialized organoboron compound known for its stability and versatility in various chemical reactions. This compound is part of the broader class of potassium trifluoroborates, which are valued for their moisture and air stability, making them suitable for a range of synthetic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium trifluoro(1H-inden-2-yl)borate can be synthesized through nucleophilic substitution reactions. One common method involves the reaction of potassium bromo- or iodomethyltrifluoroborates with trialkyl borates in the presence of potassium hydrogen fluoride (KHF2) . This method ensures the formation of the trifluoroborate salt with high yield and purity.

Industrial Production Methods

Industrial production of this compound typically follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure consistency and quality of the final product. The use of automated systems for mixing and temperature control is common in industrial settings to optimize the yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

Potassium trifluoro(1H-inden-2-yl)borate undergoes various types of chemical reactions, including:

Substitution Reactions: These reactions often involve the replacement of a functional group in the compound with another group.

Oxidation and Reduction Reactions: The compound can participate in oxidation reactions, where it acts as a reducing agent, and in reduction reactions, where it is reduced by other agents.

Common Reagents and Conditions

Common reagents used in reactions with this compound include Brønsted acids, alkynyltrifluoroborate salts, and various oxidizing and reducing agents. Reaction conditions typically involve controlled temperatures and the use of solvents that stabilize the intermediate products .

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For instance, substitution reactions can yield functionalized furans, while oxidation reactions can produce epoxides .

Scientific Research Applications

Potassium trifluoro(1H-inden-2-yl)borate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in Suzuki–Miyaura cross-coupling reactions, which are essential for forming carbon-carbon bonds in organic synthesis.

Biology and Medicine: The compound’s stability and reactivity make it useful in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

Industry: In industrial applications, this compound is used in the production of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of potassium trifluoro(1H-inden-2-yl)borate involves its role as a nucleophile in substitution reactions and as a reducing agent in oxidation-reduction reactions. The compound interacts with molecular targets through the formation of boron-carbon bonds, which are crucial for its reactivity and stability . The pathways involved in these reactions often include the generation of intermediate species that facilitate the transfer of functional groups .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to potassium trifluoro(1H-inden-2-yl)borate include other potassium trifluoroborates, such as potassium phenyltrifluoroborate and potassium naphthalenetrifluoroborate .

Uniqueness

This compound is unique due to its specific structure, which imparts distinct reactivity and stability compared to other trifluoroborates. Its ability to participate in a wide range of chemical reactions under mild conditions makes it particularly valuable in synthetic chemistry .